Cas no 2567496-89-1 (tert-butyl 6-methyl-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 6-methyl-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2567496-89-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD32878511
• CID: 5359835
• PubChem ID: 155820171
• Update Time: 2025-06-25

tert-butyl 6-methyl-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• Z4582613004
• tert-butyl 6-methyl-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

• MDL： MFCD32878511
• Inchi： 1S/C12H22N2O3/c1-9-5-13-6-12(16-9)7-14(8-12)10(15)17-11(2,3)4/h9,13H,5-8H2,1-4H3
• InChI Key： DQOIBJBTCXEUEH-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 0.4
• Topological Polar Surface Area: 50.8

Additional information on tert-butyl 6-methyl-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

Introduction to tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2567496-89-1)

Tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2567496-89-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and diverse biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate consists of a spirocyclic core with a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the tert-butyl group enhances the lipophilicity and stability of the compound, which can be crucial for its pharmacological properties. Additionally, the methyl substitution on the spirocyclic ring contributes to the overall conformational flexibility and binding affinity to biological targets.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain spirocyclic derivatives exhibited potent inhibitory activity against protein kinases involved in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that spirocyclic compounds with similar structural features showed promising anti-inflammatory effects by modulating key signaling pathways.

In the context of medicinal chemistry, tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate has been explored as a lead compound for the development of novel drugs targeting specific biological pathways. The compound's unique structural properties make it an excellent candidate for structure-based drug design (SBDD) approaches. SBDD involves the use of computational methods and experimental data to optimize the binding affinity and selectivity of drug candidates to their target proteins.

The synthesis of tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common synthetic route involves the formation of a spirocyclic core through intramolecular cyclization reactions, followed by functional group manipulations to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

The pharmacological evaluation of tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate has shown promising results in vitro and in vivo models. In cell-based assays, the compound demonstrated significant activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Additionally, preliminary animal studies have indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.

To further advance the development of tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate, ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing adverse effects. This includes exploring different substituents on the spirocyclic core and evaluating their impact on biological activity and pharmacokinetic properties.

In conclusion, tert-butyl 6-methyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2567496-89-1) represents a promising lead compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Continued research efforts will likely uncover new insights into its mechanism of action and optimize its clinical utility.